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molecular formula C10H12IN5 B1322277 1-cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 330794-31-5

1-cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Cat. No. B1322277
CAS RN: 330794-31-5
M. Wt: 329.14 g/mol
InChI Key: KNIKEMBOLNWAAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08642604B2

Procedure details

A solution of 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (400 mg, 1.53 mmol) and K2CO3 (1 g, 6 mmol) in DMF (5 ml) was stirred at room temperature under an argon atomosphere. Iodocyclopentane (1.0 g, 0.0084 mol) was added with a syringe. Reaction was refluxed under argon atmosphere for 2 hours. Solid K2CO3 was removed by filtration. Solvent was partially removed in vacuo. Sodium citrate (50 ml) was added and reaction was extracted with EtOAc. Organic phases concentrated in vacuo and purified using silica gel column chromatography [MeOH—CH2Cl2, 5:95] yielding BA80 (300 mg, 60% yield). ESI-MS (M+H)+ m/z calcd 330.0, found 330.0.
Name
3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Quantity
400 mg
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
1 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Iodocyclopentane
Quantity
1 g
Type
reactant
Reaction Step Two
Name
1-cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Yield
60%

Identifiers

REACTION_CXSMILES
[I:1][C:2]1[C:10]2[C:5](=[N:6][CH:7]=[N:8][C:9]=2[NH2:11])[NH:4][N:3]=1.C([O-])([O-])=O.[K+].[K+].I[CH:19]1[CH2:23][CH2:22][CH2:21][CH2:20]1>CN(C=O)C>[CH:19]1([N:4]2[C:5]3=[N:6][CH:7]=[N:8][C:9]([NH2:11])=[C:10]3[C:2]([I:1])=[N:3]2)[CH2:23][CH2:22][CH2:21][CH2:20]1 |f:1.2.3|

Inputs

Step One
Name
3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Quantity
400 mg
Type
reactant
Smiles
IC1=NNC2=NC=NC(=C21)N
Name
K2CO3
Quantity
1 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
DMF
Quantity
5 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
Iodocyclopentane
Quantity
1 g
Type
reactant
Smiles
IC1CCCC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Reaction
TEMPERATURE
Type
TEMPERATURE
Details
was refluxed under argon atmosphere for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
Solid K2CO3 was removed by filtration
CUSTOM
Type
CUSTOM
Details
Solvent was partially removed in vacuo
ADDITION
Type
ADDITION
Details
Sodium citrate (50 ml) was added
CUSTOM
Type
CUSTOM
Details
reaction
EXTRACTION
Type
EXTRACTION
Details
was extracted with EtOAc
CONCENTRATION
Type
CONCENTRATION
Details
Organic phases concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
purified
CUSTOM
Type
CUSTOM
Details
yielding BA80 (300 mg, 60% yield)

Outcomes

Product
Name
1-cyclopentyl-3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Type
Smiles
C1(CCCC1)N1N=C(C=2C1=NC=NC2N)I
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 60%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.